Cas no 2306261-04-9 (1-benzyl-1-azaspiro[4.5]decan-8-amine)

• Product Name: 1-benzyl-1-azaspiro[4.5]decan-8-amine
• CAS No: 2306261-04-9
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 5107527
• Update Time: 2026-03-03

1-benzyl-1-azaspiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-8-amine, 1-(phenylmethyl)-
• 1-benzyl-1-azaspiro[4.5]decan-8-amine

• Inchi： 1S/C16H24N2/c17-15-7-10-16(11-8-15)9-4-12-18(16)13-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13,17H2
• InChI Key： IDSICSVOLAQABC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2(CCC(N)CC2)CCC1

Additional information on 1-benzyl-1-azaspiro[4.5]decan-8-amine

Recent Advances in the Study of 1-Benzyl-1-azaspiro[4.5]decan-8-amine (CAS: 2306261-04-9) and Its Potential Therapeutic Applications

The compound 1-benzyl-1-azaspiro[4.5]decan-8-amine (CAS: 2306261-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic amine derivative has been the subject of several studies aimed at exploring its pharmacological profile, mechanism of action, and potential use in treating various diseases. The following research brief synthesizes the latest findings related to this compound, highlighting its promising role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-benzyl-1-azaspiro[4.5]decan-8-amine, with particular emphasis on improving its bioavailability and target selectivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances the yield and purity of the compound, making it more amenable for preclinical studies. The study also reported that the compound exhibits high affinity for certain G protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders.

In addition to its receptor-binding properties, 1-benzyl-1-azaspiro[4.5]decan-8-amine has shown promise as a modulator of neurotransmitter systems. Research published in ACS Chemical Neuroscience demonstrated that the compound can cross the blood-brain barrier and exert anxiolytic effects in animal models. These findings suggest its potential utility in treating anxiety disorders, although further studies are needed to confirm its efficacy and safety in humans.

Another area of interest is the compound's potential application in oncology. A recent study in Bioorganic & Medicinal Chemistry Letters explored its role as an inhibitor of histone deacetylases (HDACs), enzymes that play a critical role in cancer progression. The results indicated that 1-benzyl-1-azaspiro[4.5]decan-8-amine could selectively inhibit HDAC6, a subtype associated with tumor growth and metastasis. This selective inhibition profile makes it a promising candidate for further development as an anticancer agent.

Despite these encouraging findings, challenges remain in the development of 1-benzyl-1-azaspiro[4.5]decan-8-amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's versatile pharmacological profile and structural novelty position it as a valuable scaffold for drug discovery. Ongoing research is expected to shed more light on its therapeutic potential and pave the way for clinical translation.